5-(3,5-Dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole

• IUPAC Name: 5-(3,5-dimethylimidazol-4-yl)-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C8H10N4O/c1-5-7(12(3)4-9-5)8-10-6(2)11-13-8/h4H,1-3H3
• InChI Key: MFERZVMZUBTTLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C)C2=NC(=NO2)C
• Molecular Formula: C8H10N4O
• Molecular Weight: 178.19 g/mol

Description

Imidazoles and oxadiazoles are both important classes of heterocyclic compounds. Imidazoles are key components to functional molecules that are used in a variety of everyday applications. Oxadiazoles, on the other hand, exhibit a broad spectrum of agricultural biological activities.

Synthesis Analysis

Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole. For oxadiazoles, a one-pot synthesis method has been reported.

Chemical Reactions Analysis

Imidazoles can be synthesized via methods that form one of the heterocycle’s core bonds. For oxadiazoles, a reaction involving the cyclization of amido-nitriles has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazoles and oxadiazoles can vary greatly depending on their specific structures and substituents.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed. For oxadiazoles, there is an urgent need to discover efficient and low-risk chemical pesticides.

Synthesis routes and methods

Procedure details

A solution of 3,5-dimethyl-3H-imidazole-4-carboxylic acid (1.0 g, 7.14 mmol) and 1,1′-carbonyldiimidazole (1.74 g, 10.7 mmol) in DMF (35 ml) was stirred at RT for 3 h. N-hydroxy-acetamidine (0.68 g, 9.18 mmol) was added, the reaction mixture was stirred at 16 h at 80° C., evaporated and dissolved in acetic acid (30 ml). The solution was stirred at 100° C. for 2 h, evaporated, poured into sat. NaHCO3 solution (50 ml) and extracted with dichloromethane (7×30 ml). The combined organic layers were washed with brine (70 ml), dried (MgSO4) and evaporated to give the title compound (0.78 g, 61%) as a white solid, m.p. 95° C. and MS: m/e=178.2 (M+).